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Compound of Interest

Compound Name: 8-Bromo-5-chloroisoquinoline

Cat. No.: B152761

8-Bromo-5-chloroisoquinoline (CAS No: 927801-25-0) is a halogenated heterocyclic
compound featuring an isoquinoline core.[1][2] This scaffold is of significant interest in
medicinal chemistry and drug development. The bromine and chlorine substituents at the 8 and
5 positions, respectively, provide distinct and orthogonal handles for further chemical
modification.[3][4] Specifically, the bromine atom is amenable to a wide array of palladium-
catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), allowing for
the introduction of diverse aryl, heteroaryl, or alkyl groups. The chloro-substituent offers a
different reactivity profile for nucleophilic aromatic substitution or other coupling strategies. This
dual reactivity makes 8-Bromo-5-chloroisoquinoline a valuable and versatile starting material
for building complex molecular architectures, particularly in the synthesis of kinase inhibitors,
anti-parasitic agents, and other potential therapeutic compounds.[4]

Given its role as a critical building block, the purity, consistency, and reliable supply of this
reagent are paramount. The presence of isomeric or process-related impurities can have
profound downstream consequences, leading to failed reactions, complex purification
challenges, and erroneous biological data. This guide provides a comprehensive framework for
navigating the commercial landscape of 8-Bromo-5-chloroisoquinoline, from supplier
identification to rigorous in-house quality verification.

Part 1: Commercial Supplier Landscape and
Qualification
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Sourcing high-quality chemical reagents is the foundational step of any successful research
campaign. The selection of a supplier should not be based solely on cost, but on a holistic

assessment of quality, documentation, and reliability.

Supplier Vetting Workflow

The process of qualifying a new supplier for a critical reagent like 8-Bromo-5-
chloroisoquinoline should be systematic. The primary objective is to mitigate risk associated
with reagent quality, which can jeopardize project timelines and budgets. The following
workflow illustrates a robust vetting process.
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Identify Potential Suppliers
(Database/Market Search)

Request Certificate of Analysis (CoA)

& Safety Data Sheet (SDS)

Verify Key Specifications:
- CAS Number (927801-25-0)
- Molecular Formula (COH5BrCIN)
- Structure Confirmation

;

Assess Purity & Impurity Profile
(HPLC, NMR on CoA)

Order Small-Scale
Evaluation Sample

Perform In-House QC Validation
(See Part 2)

Compare In-House Data
with Supplier CoA

Data Matches Discrepancy Found

Approve Supplier for Reject Supplier or Request

Large-Scale Purchase New Batch Sample

Click to download full resolution via product page

Caption: A logical workflow for qualifying commercial suppliers of critical chemical reagents.
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Identified Commercial Suppliers

The following table summarizes publicly listed suppliers for 8-Bromo-5-chloroisoquinoline. It
is crucial for researchers to conduct their own due diligence as supplier offerings, stock levels,
and quality can change.

Supplier CAS Number Molecular Formula Notes

Offers research and
commercial quantities;

American Elements 927801-25-0 CoHsBrCIN can produce to
customer

specifications.[1][5]

Lists the compound by

Matrix Scientific 927801-25-0 Not specified
CAS number.[2]

This CAS corresponds
to 8-Bromo-5-

BLD Pharm 2060034-41-3 Not specified chloroisoquinoline-1-
carboxylic acid, a

derivative.[6]

This CAS corresponds
NP to the isomer 5-
CymitQuimica 956003-79-5 CoHsBrCIN
Bromo-8-

chloroisoquinoline.[3]

Disclaimer:This list is not exhaustive and does not constitute an endorsement. Researchers
must independently verify the identity and quality of all procured materials.

Causality Behind Vetting: The most critical check is verifying the CAS number. As seen in the
table, suppliers may list isomers (like 5-Bromo-8-chloroisoquinoline) or related derivatives.
Using the wrong isomer would lead to a completely different product in a synthetic sequence.
The Certificate of Analysis (CoA) is the supplier's statement of quality. It provides the initial data
(often purity by HPLC and identity by *H NMR) against which in-house verification is compared.
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Part 2: In-House Technical & Quality Control (QC)
Verification

Trust in a supplier's CoA is necessary, but independent verification is scientifically prudent. An

incoming material QC protocol is a self-validating system that ensures the reagent meets the

standards required for your specific application.

Core Analytical Techniques and Their Purpose

High-Performance Liquid Chromatography (HPLC): This is the workhorse for purity
assessment. It separates the main compound from impurities. The area under the peak for 8-
Bromo-5-chloroisoquinoline relative to the total area of all peaks gives the purity
percentage. A diode-array detector (DAD) or UV detector is standard.

Mass Spectrometry (MS): Often coupled with HPLC (LC-MS), this technique confirms the
molecular weight of the compound. For 8-Bromo-5-chloroisoquinoline (CoHsBrCIN), the
expected monoisotopic mass is approximately 240.9294 Da.[7] The distinct isotopic pattern
of bromine (7°Br and 8Br in ~1:1 ratio) and chlorine (3°Cl and 3’Cl in ~3:1 ratio) provides a
definitive signature for identity confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR is essential for structural
confirmation. It provides information about the number of different protons, their chemical
environment, and their connectivity. The spectrum should be consistent with the 8-Bromo-5-
chloroisoquinoline structure and match reference spectra if available.[8]

Analytical Validation Workflow for Incoming Reagents

This diagram outlines a standard procedure for the analytical validation of a newly received

batch of 8-Bromo-5-chloroisoquinoline.
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Receive Material & Log Batch

Review Supplier CoA & SDS

Prepare Stock Solution
(e.g., in DMSO or Acetonitrile)

LC-MS Analysis:
- Confirm Purity (% Area)
- Confirm Mass (M+H)+

H NMR Analysis:
- Confirm Structural Integrity

- Check for Impurities - Compare to Reference Spectrum

Decision Point

Data Conforms to Data Out of Spec

Accept Batch & Release to Lab Reject Batch & Contact Supplier

Click to download full resolution via product page

Caption: A standard workflow for the in-house analytical validation of a chemical reagent.
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Experimental Protocol: LC-MS Verification

This protocol is a representative method. Specifics should be optimized for the available
instrumentation.

o Objective: To confirm the identity and purity of a batch of 8-Bromo-5-chloroisoquinoline.
o Materials:

o 8-Bromo-5-chloroisoquinoline sample

o HPLC-grade Acetonitrile (ACN)

o HPLC-grade Water

o Formic Acid (FA)

o Calibrated LC-MS system (e.g., UHPLC coupled to a Q-TOF or Orbitrap mass
spectrometer)

e Sample Preparation:
o Prepare a 1 mg/mL stock solution of the sample in ACN or DMSO.
o Vortex until fully dissolved.

o Perform a 1:100 dilution of the stock solution in a 50:50 ACN/Water mixture to create a 10
pg/mL working solution.

e LC Method:
o Column: C18 reverse-phase column (e.g., Waters Acquity BEH C18, 1.7 um, 2.1 x 50 mm)
o Mobile Phase A: 0.1% Formic Acid in Water
o Mobile Phase B: 0.1% Formic Acid in Acetonitrile

o Gradient: 5% B to 95% B over 5 minutes, hold for 1 minute, return to 5% B and re-
equilibrate.
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o Flow Rate: 0.4 mL/min
o Column Temperature: 40 °C

o Injection Volume: 2 uL

e MS Method:
o lonization Mode: Positive Electrospray lonization (ESI+)
o Scan Range: m/z 100-500
o Data Analysis:

» Extract the ion chromatogram for the expected [M+H]* ion (m/z ~241.93668 and its
isotopic peaks).

» Integrate the main peak in the total ion chromatogram (TIC) or UV chromatogram to
determine purity.

» Examine the mass spectrum of the main peak to confirm the mass and isotopic pattern
characteristic of a compound containing one Br and one Cl atom.

e Acceptance Criteria:
o Purity: 298% by UV area (or as required by the project).

o Identity: Observed mass of the main peak is within 5 ppm of the theoretical mass. The
isotopic pattern matches the theoretical distribution.

Part 3: Safety, Handling, and Storage

As a halogenated aromatic compound, 8-Bromo-5-chloroisoquinoline requires careful
handling.

e Hazard Profile: While specific data for this exact compound is limited, related brominated
and chlorinated heterocycles are classified as irritants.[9] They may cause skin irritation
(H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[9] Always
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consult the supplier-provided Safety Data Sheet (SDS) for the most accurate information.[9]
[10]

» Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, safety
glasses with side shields, and nitrile gloves.[9]

o Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of dust or vapors.[9][10] Avoid contact with skin and eyes.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place away from
incompatible materials such as strong oxidizing agents.[9]

By implementing a rigorous sourcing and verification strategy, researchers can ensure the
guality and integrity of their starting materials, leading to more reliable and reproducible
scientific outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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